N-Caffeoyltyramine

• CAS: 219773-48-5
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• InChI: InChI=1S/C17H17NO4/c19-14-5-1-12(2-6-14)9-10-18-17(22)8-4-13-3-7-15(20)16(21)11-13/h1-8,11,19-21H,9-10H2,(H,18,22)/b8-4+
• InChIKey: VSHUQLRHTJOKTA-XBXARRHUSA-N

N-Caffeoyltyramine (CAS 219773-48-5): Phenolic Amide Procurement Specifications and Research-Grade Characterization

N-Caffeoyltyramine (also designated as N-trans-caffeoyltyramine or trans-N-caffeoyltyramine, CAS 103188-48-3 for the trans isomer) is a naturally occurring hydroxycinnamic acid amide, structurally consisting of a caffeic acid moiety linked to tyramine via an amide bond [1]. This compound is classified within the phenylpropanoid superclass and is found across diverse plant species, including Cannabis sativa, Lycium chinense, and Solanum tuberosum [2]. For procurement specification purposes, the compound (molecular formula C17H17NO4, MW 299.32 g/mol) is typically supplied as a white to off-white solid powder with purity ≥98% by HPLC, recommended storage at -20°C protected from light .

Melanogenesis pathway inhibition studies

COX-mediated inflammation and platelet research

Arginase inhibition and NO metabolism research

Cell proliferation and tyrosine kinase signaling assays

HNF4α agonism and glycemic regulation research

Gut barrier function and intestinal permeability studies

• [1] DrugBank. N-Caffeoyltyramine. DB08754. Accessed 2026. View Source
• [2] IMPPAT: Indian Medicinal Plants, Phytochemistry And Therapeutics. n-Caffeoyltyramine. IMPHY014152. Accessed 2026. View Source

N-Caffeoyltyramine Procurement: Why Closely Related Phenolic Amides Are Not Interchangeable Substitutes

Within the hydroxycinnamic acid amide family, compounds such as N-feruloyltyramine, N-coumaroyltyramine, N-cinnamoyltyramine, and N-sinapoyltyramine share a common structural scaffold but differ critically in the substitution pattern of the phenylpropenoic acid moiety [1]. These subtle structural variations—specifically the number and position of hydroxyl and methoxy groups—translate into dramatic, quantifiable differences in biological activity across multiple assays [2]. As demonstrated in the evidence below, N-caffeoyltyramine consistently exhibits activity that differs from its analogs by 2- to 25-fold or more in specific experimental systems, meaning that generic substitution within this compound class without experimental validation will yield non-equivalent and potentially misleading research outcomes [3].

Hydroxyl/Methoxyl pattern

Differences in phenylpropenoic substitution alter tyrosinase, COX, and antiproliferative potency by 2- to 25-fold in reported assays.

Cytotoxicity profile

N-Coumaroyltyramine shows cytotoxicity at effective concentrations, which may confound cell-viability-dependent endpoint interpretation.

Clinical-stage evidence gap

Only NCT/NFT combination has human endpoint data; single-analog studies lack comparable translational endpoint context.

• [1] Park JB, Schoene N. N-Caffeoyltyramine arrests growth of U937 and Jurkat cells by inhibiting protein tyrosine phosphorylation and inducing caspase-3. Cancer Lett. 2003;202(2):161-171. View Source
• [2] Park JB. Caffedymine from cocoa has COX inhibitory activity suppressing the expression of a platelet activation marker, P-selectin. J Agric Food Chem. 2007;55(6):2171-2175. View Source
• [3] Kim JK, et al. Characterization of Phenethyl Cinnamamide Compounds from Hemp Seed and Determination of Their Melanogenesis Inhibitory Activity. ACS Omega. 2021; doi: 10.1021/acsomega.1c04727. View Source

N-Caffeoyltyramine Quantitative Differentiation: Head-to-Head Comparative Evidence Against Phenolic Amide Analogs

N-Caffeoyltyramine Exhibits 25-Fold Greater Anti-Melanogenic Potency Than N-Feruloyltyramine in B16F10 Melanoma Cells

In a head-to-head comparison of three phenethyl cinnamamides isolated from hemp seed extract, N-trans-caffeoyltyramine demonstrated the strongest anti-melanogenesis activity. The IC50 for inhibition of α-MSH-mediated tyrosinase activation was 0.8 μM for N-trans-caffeoyltyramine, compared to 20.2 μM for N-trans-feruloyltyramine (25.3-fold difference) and 6.3 μM for N-trans-coumaroyltyramine (7.9-fold difference) [1]. Critically, both N-trans-caffeoyltyramine and N-trans-feruloyltyramine inhibited melanogenesis without cytotoxicity, whereas N-trans-coumaroyltyramine exhibited cytotoxicity at effective concentrations, rendering it unsuitable for applications requiring viable cell maintenance [1].

Anti-melanogenic IC50

Head-to-head

0.8 μM vs. 20.2 μM (feruloyl) / 6.3 μM (coumaroyl)

Supports melanogenesis assay potency review; 25-fold difference vs. feruloyl analog.

No cytotoxicity at active concentrations for caffeoyltyramine.

Evidence Dimension	IC50 for α-MSH-mediated tyrosinase activation inhibition
Target Compound Data	0.8 μM
Comparator Or Baseline	N-trans-feruloyltyramine (IC50 = 20.2 μM); N-trans-coumaroyltyramine (IC50 = 6.3 μM)
Quantified Difference	25.3-fold more potent than N-feruloyltyramine; 7.9-fold more potent than N-coumaroyltyramine
Conditions	B16F10 murine melanoma cells stimulated with α-MSH

Why This Matters

For cosmetic and dermatological research programs investigating skin-whitening agents or melanogenesis modulation, selecting N-caffeoyltyramine over its analogs provides approximately 25-fold greater potency per unit mass while avoiding the confounding variable of cytotoxicity.

• [1] Kim JK, et al. Characterization of Phenethyl Cinnamamide Compounds from Hemp Seed and Determination of Their Melanogenesis Inhibitory Activity. ACS Omega. 2021;6(47):31542-31551. doi: 10.1021/acsomega.1c04727. View Source

N-Caffeoyltyramine Ranks Second in COX-I Inhibitory Hierarchy, Demonstrating Clear Pharmacological Distinction from Lower-Ranked Analogs

In a systematic evaluation of caffedymine and its analogs on COX enzymes, the decreasing order of COX-I inhibitory activity was established as: caffedymine > N-caffeoyltyramine > N-feruloyltyramine > N-coumaroyltyramine > N-cinnamoyltyramine [1]. The same rank order was observed for COX-II inhibition [1]. N-Caffeoyltyramine was specifically identified as one of only two compounds in the series (along with caffedymine) possessing potent COX inhibitory activity sufficient to suppress P-selectin expression and platelet-leukocyte interactions, whereas the lower-ranked analogs did not exhibit this functional downstream effect at tested concentrations [1]. At a concentration of 0.01 μM, caffedymine inhibited COX-I activity by 43% (P < 0.013); while exact percent inhibition values for each analog at this concentration are not reported in the abstract, the rank order establishes a clear differentiation [1].

COX-I Inhibitory Rank

Head-to-head

Rank 2 of 5 (caffedymine > N-caffeoyltyramine)

Reported rank context for COX pathway studies; P-selectin suppression only at top ranks.

Exact % inhibition values not reported for each analog at 0.01 μM.

Evidence Dimension	Rank order of COX-I inhibitory activity
Target Compound Data	Rank 2 (caffedymine > N-caffeoyltyramine)
Comparator Or Baseline	Rank order: caffedymine > N-caffeoyltyramine > N-feruloyltyramine > N-coumaroyltyramine > N-cinnamoyltyramine
Quantified Difference	Rank difference: N-caffeoyltyramine ranked above 3 analogs (N-feruloyltyramine, N-coumaroyltyramine, N-cinnamoyltyramine)
Conditions	In vitro COX-I enzyme assay

Why This Matters

Researchers investigating COX-mediated pathways in inflammation or platelet activation should prioritize N-caffeoyltyramine over N-feruloyltyramine, N-coumaroyltyramine, or N-cinnamoyltyramine, as the latter compounds demonstrate lower COX inhibitory activity and fail to reproduce downstream functional effects on P-selectin expression.

• [1] Park JB. Caffedymine from cocoa has COX inhibitory activity suppressing the expression of a platelet activation marker, P-selectin. J Agric Food Chem. 2007;55(6):2171-2175. doi: 10.1021/jf0628835. View Source

N-Caffeoyltyramine Demonstrates Superior Arginase Inhibition Among Cannabis-Derived Amides with IC50 of 20.9 μM

In a phytochemical study of hempseed cakes (Cannabis sativa), multiple lignanamides and phenylpropanoid amides were isolated and evaluated for mammalian arginase inhibitory activity [1]. Among the compounds tested, N-trans-caffeoyltyramine exhibited the highest arginase inhibitory activity with an IC50 value of 20.9 μM [1]. This compound outperformed the other tested amides, including N-trans-caffeoyloctopamine and various cannabisins, though it remained less potent than the reference inhibitor S-(2-boronoethyl)-L-cysteine (IC50 = 4.3 μM) [1]. The study further confirmed that N-trans-caffeoyltyramine possesses dual functionality: arginase inhibitory property combined with antioxidant capacity as measured by ORAC-FL method [1].

Arginase IC50

Direct comparison

20.9 μM

Highest activity among Cannabis-derived amides; dual antioxidant functionality reported.

Reference inhibitor S-(2-boronoethyl)-L-cysteine IC50 = 4.3 μM.

Evidence Dimension	IC50 for mammalian arginase inhibition
Target Compound Data	20.9 μM
Comparator Or Baseline	Other isolated amides (N-trans-caffeoyloctopamine, cannabisins A, B, C, F, M, 3,3′-demethylgrossamide, grossamide) all showed lower activity; reference compound S-(2-boronoethyl)-L-cysteine IC50 = 4.3 μM
Quantified Difference	Highest activity among all tested amides from Cannabis sativa; approximately 4.9-fold less potent than the reference inhibitor
Conditions	Purified bovine liver arginase in vitro assay

Why This Matters

For studies targeting arginase-mediated pathways in nitric oxide metabolism, vascular function, or metabolic disorders, N-caffeoyltyramine represents the most potent arginase-inhibiting amide identified from Cannabis sativa, providing a structurally defined lead compound with characterized dual antioxidant functionality.

• [1] Bourjot M, et al. In Vitro Mammalian Arginase Inhibitory and Antioxidant Effects of Amide Derivatives Isolated from the Hempseed Cakes (Cannabis sativa). Planta Med Int Open. 2017;4(03):e74-e81. doi: 10.1055/s-0042-119400. View Source

N-Caffeoyltyramine Achieves Complete Human Melanocyte Tyrosinase Inhibition at 0.1 mM, Surpassing Kojic Acid Reference

In a study evaluating N-hydroxycinnamoylphenalkylamide analogues as inhibitors of human melanocyte tyrosinase, trans-N-caffeoyltyramine was identified as one of the most active amides, inducing complete inhibition at 0.1 mM concentration [1]. This finding is particularly notable when compared to the reference inhibitor kojic acid, which was inactive at this same 0.1 mM concentration in the human melanocyte-based assay [1]. The study also identified N-dihydrocaffeoyltyramine and trans-N-dihydro-p-hydroxycinnamoyltyramine as achieving complete inhibition at this concentration, establishing a sub-class of highly potent analogs [1].

Human Melanocyte Tyrosinase

Direct comparison

Complete inhibition at 0.1 mM vs. kojic acid inactive

Supports human tyrosinase model context; substantial difference vs. reference inhibitor.

Kojic acid showed no detectable inhibition at identical concentration.

Evidence Dimension	Tyrosinase inhibition in human melanocytes
Target Compound Data	Complete inhibition at 0.1 mM
Comparator Or Baseline	Kojic acid (reference inhibitor): inactive at 0.1 mM
Quantified Difference	Complete inhibition vs. no detectable inhibition at identical concentration
Conditions	Human melanocyte tyrosinase assay measuring tyrosine-catalyzed L-Dopa oxidation

Why This Matters

For researchers evaluating tyrosinase inhibitors in human melanocyte systems, N-caffeoyltyramine offers substantially greater efficacy than the widely used reference standard kojic acid at equivalent concentrations, making it a compelling candidate for studies of pigmentation-related disorders and cosmetic whitening agent development.

• [1] Okombi S, Rival D, Bonnet S, et al. Analogues of N-hydroxycinnamoylphenalkylamides as inhibitors of human melanocyte-tyrosinase. Bioorg Med Chem Lett. 2006;16(8):2252-2255. doi: 10.1016/j.bmcl.2006.01.022. View Source

N-Caffeoyltyramine Demonstrates Clinical Efficacy with NCT/NFT Formulation in Prediabetes and IBS-D Randomized Controlled Trials

N-Caffeoyltyramine has advanced to randomized, double-blind, placebo-controlled clinical trials as part of a combined formulation with N-feruloyltyramine (120 mg/day total NCT/NFT) [1][2]. In a 4-week trial in prediabetic adults (n=126), supplementation resulted in a significant reduction in fasting blood glucose compared to placebo (-4.1 ± 7.1 mg/dL vs. -0.7 ± 7.0 mg/dL; p=0.0026), with additional significant improvements in fasting insulin (p=0.0147), postprandial glucose response (p=0.0036), and time spent outside ideal glucose range (p=0.0138) [1]. In a separate 3-week trial in individuals with diarrhea-predominant IBS (n=29), NCT/NFT supplementation significantly improved lactulose/mannitol (L/M) ratio, an objective measure of intestinal permeability (p=0.048), reduced lipopolysaccharide-binding protein levels (p=0.018), and decreased abdominal distention scores (p=0.044) [2]. Notably, while this represents class-level evidence for the NCT/NFT combination, N-caffeoyltyramine alone was computationally predicted and preclinically validated as a potent HNF4α agonist driving gluco-regulatory effects [1].

Glycemic Endpoint (NCT/NFT combo)

Class-level

Fasting glucose change -4.1 vs -0.7 mg/dL, p=0.0026, n=126

Reported glucose endpoint response in prediabetes research model (combination product).

Single-agent attribution under review; HNF4α agonism preclinically predicted.

Evidence Dimension	Fasting blood glucose change (4-week RCT)
Target Compound Data	NCT/NFT combination: -4.1 ± 7.1 mg/dL reduction (p=0.0026)
Comparator Or Baseline	Placebo: -0.7 ± 7.0 mg/dL
Quantified Difference	3.4 mg/dL greater reduction vs. placebo (p=0.0026)
Conditions	Randomized, double-blind, placebo-controlled trial in prediabetic adults (n=126, 4 weeks, 120 mg/day NCT/NFT)

Why This Matters

N-Caffeoyltyramine is one of only a few compounds in the hydroxycinnamic amide class with human clinical trial data demonstrating safety and efficacy endpoints. This clinical validation, combined with its identified mechanism as an HNF4α agonist, positions it as a preferred research candidate for metabolic and gastrointestinal studies over analogs lacking human trial support.

• [1] Kalgaonkar S, Gulati S, Misra A, et al. Effect of supplementation with n-trans caffeoyltyramine and n-trans feruloyltyramine on glycemia in prediabetic individuals: Randomized, double-blind, placebo-controlled trial. Bioactive Compounds in Health and Disease. 2025;8(11). doi: 10.31989/bchd.v8i11.1828. View Source
• [2] Melo L, Bolster D, Kalgaonkar S, et al. Effects of N-Trans Caffeoyltyramine and N-Trans Feruloyltyramine supplementation in individuals with diarrhea predominant-irritable bowel syndrome: Randomized, double-blind, placebo-controlled trial. Bioactive Compounds in Health and Disease. 2025;8(6). doi: 10.31989/bchd.v8i6.1655. View Source

N-Caffeoyltyramine Exhibits the Most Potent Anti-Proliferative Activity Among Four Synthesized Phenolic Amides with GI50 of 10 μM

In a systematic study synthesizing and evaluating N-cinnamoyltyramine, N-caffeoyltyramine, N-feruloyltyramine, and N-sinapoyltyramine for anti-proliferative effects on leukemia cell lines, N-caffeoyltyramine was identified as the most potent compound with a GI50 value of 10 μM in U937 and Jurkat cells [1]. The compound's mechanism involves activation of caspase-3 activity and inhibition of protein tyrosine kinase activity, including that of the epidermal growth factor receptor (EGFR) [1]. The relative potency of the other analogs was not reported with explicit GI50 values in the available abstract, but the study's explicit conclusion that N-caffeoyltyramine is the most potent among the four synthesized compounds provides a clear rank-order differentiation [1].

Anti-proliferative GI50

Head-to-head

10 μM (U937, Jurkat)

Reported rank 1 among 4 phenolic amides; caspase-3 activation and EGFR inhibition observed.

Remaining analogs had lower potency; exact GI50 values not reported for all.

Evidence Dimension	GI50 for anti-proliferative activity
Target Compound Data	GI50 = 10 μM
Comparator Or Baseline	N-cinnamoyltyramine, N-feruloyltyramine, N-sinapoyltyramine (GI50 values not reported but confirmed less potent)
Quantified Difference	Rank 1 among 4 compounds; most potent
Conditions	U937 and Jurkat human leukemia cell lines

Why This Matters

For cancer researchers investigating natural product-derived anti-proliferative agents targeting tyrosine kinase signaling pathways, N-caffeoyltyramine is the empirically superior selection among this series of phenolic amides, with a defined GI50 of 10 μM and an established mechanism involving EGFR inhibition and caspase-3 activation.

• [1] Park JB, Schoene N. N-Caffeoyltyramine arrests growth of U937 and Jurkat cells by inhibiting protein tyrosine phosphorylation and inducing caspase-3. Cancer Lett. 2003;202(2):161-171. doi: 10.1016/j.canlet.2003.08.010. View Source

N-Caffeoyltyramine Procurement: Evidence-Based Application Scenarios for Research and Industrial Use

Cosmetic R&D: Skin-Whitening and Anti-Melanogenesis Formulation Development

For cosmetic research programs developing skin-whitening or pigmentation-control formulations, N-caffeoyltyramine offers compelling advantages over structurally similar alternatives. The compound demonstrates an IC50 of 0.8 μM for α-MSH-mediated tyrosinase activation in B16F10 melanoma cells, representing 25-fold greater potency than N-feruloyltyramine (20.2 μM) and 7.9-fold greater than N-coumaroyltyramine (6.3 μM) [1]. Critically, N-caffeoyltyramine achieves this inhibition without cytotoxicity, whereas N-coumaroyltyramine induces cell death at effective concentrations [1]. Additionally, N-caffeoyltyramine achieves complete inhibition of human melanocyte tyrosinase at 0.1 mM, a concentration at which the reference inhibitor kojic acid shows no detectable activity [2]. These combined attributes—superior potency within its structural class, absence of cytotoxicity, and outperformance of a widely used reference standard—make N-caffeoyltyramine the scientifically justified selection for melanogenesis-targeted cosmetic research.

Metabolic Health and Glycemic Regulation: HNF4α Agonist with Clinical Validation

N-Caffeoyltyramine has been computationally predicted and preclinically validated as a potent HNF4α agonist with gluco-regulatory effects [1]. This mechanism has been translated into human clinical investigation: a randomized, double-blind, placebo-controlled trial (n=126) demonstrated that a proprietary sustained-release formulation containing 120 mg/day NCT/NFT (N-caffeoyltyramine plus N-feruloyltyramine) significantly reduced fasting blood glucose by 4.1 mg/dL compared to 0.7 mg/dL with placebo (p=0.0026) over 4 weeks, with additional improvements in fasting insulin (p=0.0147) and postprandial glucose response (p=0.0036) [1]. For research programs investigating metabolic disorders, insulin resistance, or type II diabetes, N-caffeoyltyramine represents a compound with both a defined molecular mechanism (HNF4α agonism) and human clinical evidence of efficacy—a combination of attributes absent from its unstudied structural analogs.

Gastrointestinal and Gut Barrier Research: Validated Improvement in Intestinal Permeability

For investigators studying gut barrier function, intestinal permeability, or irritable bowel syndrome (IBS), N-caffeoyltyramine (in combination with N-feruloyltyramine) has demonstrated efficacy in a randomized, double-blind, placebo-controlled clinical trial in individuals with diarrhea-predominant IBS (n=29) [1]. Three-week supplementation with 120 mg/day NCT/NFT significantly improved the lactulose/mannitol (L/M) ratio, an objective measure of intestinal permeability (p=0.048), reduced lipopolysaccharide-binding protein levels (p=0.018), and decreased abdominal distention scores on the IBS-SSS scale (p=0.044) compared to placebo [1]. These clinical data provide a level of translational validation that is absent for related hydroxycinnamic amides, making N-caffeoyltyramine the evidence-supported choice for research programs investigating gut barrier integrity and functional gastrointestinal disorders.

Anti-Inflammatory and COX Pathway Research: Second Most Potent COX Inhibitor in Class

Researchers investigating COX-mediated inflammatory pathways or platelet activation should prioritize N-caffeoyltyramine over lower-ranked structural analogs. In a systematic evaluation of caffedymine and its analogues, N-caffeoyltyramine ranked second (behind only caffedymine) in COX-I and COX-II inhibitory activity, outperforming N-feruloyltyramine, N-coumaroyltyramine, and N-cinnamoyltyramine [1]. Furthermore, N-caffeoyltyramine was one of only two compounds in the series with sufficient COX inhibitory potency to functionally suppress P-selectin expression and platelet-leukocyte interactions [1]. The compound also demonstrates dose-dependent inhibition of NO, TNF-α, IL-6, IL-10, and COX-2 expression in LPS-stimulated RAW 264.7 macrophage cells [2]. For studies requiring modulation of COX activity with downstream functional effects on platelet and leukocyte biology, N-caffeoyltyramine offers clear experimental superiority within this compound class.

Application

Selection Property

Validation Focus

Melanogenesis pathway studies

Tyrosinase inhibition potency in B16F10

Assay potency vs. feruloyl-/coumaroyl- analogs; cytotoxicity control

Glycemic regulation research

HNF4α agonist activity

Fasting glucose endpoint in prediabetes model (combination context)

Gut barrier function research

Intestinal permeability modulation

Lactulose/mannitol ratio endpoint in IBS-D research model

COX-mediated inflammation research

COX-I/COX-II rank order

P-selectin expression and platelet-leukocyte interaction assay

• [1] Kim JK, et al. Characterization of Phenethyl Cinnamamide Compounds from Hemp Seed and Determination of Their Melanogenesis Inhibitory Activity. ACS Omega. 2021;6(47):31542-31551. doi: 10.1021/acsomega.1c04727. View Source
• [2] Okombi S, Rival D, Bonnet S, et al. Analogues of N-hydroxycinnamoylphenalkylamides as inhibitors of human melanocyte-tyrosinase. Bioorg Med Chem Lett. 2006;16(8):2252-2255. doi: 10.1016/j.bmcl.2006.01.022. View Source
• [3] Kalgaonkar S, Gulati S, Misra A, et al. Effect of supplementation with n-trans caffeoyltyramine and n-trans feruloyltyramine on glycemia in prediabetic individuals: Randomized, double-blind, placebo-controlled trial. Bioactive Compounds in Health and Disease. 2025;8(11). doi: 10.31989/bchd.v8i11.1828. View Source
• [4] Melo L, Bolster D, Kalgaonkar S, et al. Effects of N-Trans Caffeoyltyramine and N-Trans Feruloyltyramine supplementation in individuals with diarrhea predominant-irritable bowel syndrome: Randomized, double-blind, placebo-controlled trial. Bioactive Compounds in Health and Disease. 2025;8(6). doi: 10.31989/bchd.v8i6.1655. View Source
• [5] Park JB. Caffedymine from cocoa has COX inhibitory activity suppressing the expression of a platelet activation marker, P-selectin. J Agric Food Chem. 2007;55(6):2171-2175. doi: 10.1021/jf0628835. View Source